Cas no 1207012-52-9 (2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1207012-52-9
• MF: C₁₆H₁₉N₃OS
• MW: 301.40656208992
• CID: 5451200
• PubChem ID: 49671541
• Update Time: 2025-05-20

2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F2964-1345
• 2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-1-(pyrrolidin-1-yl)ethan-1-one
• 1207012-52-9
• 2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone
• 2-(1-methyl-5-phenylimidazol-2-yl)sulfanyl-1-pyrrolidin-1-ylethanone
• AKOS024477043
• 2-[(1-Methyl-5-phenyl-1H-imidazol-2-yl)thio]-1-(1-pyrrolidinyl)ethanone

• Inchi： 1S/C16H19N3OS/c1-18-14(13-7-3-2-4-8-13)11-17-16(18)21-12-15(20)19-9-5-6-10-19/h2-4,7-8,11H,5-6,9-10,12H2,1H3
• InChI Key： HFQRTTHPDCEVDZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CSC1N(C)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 301.12488341g/mol
• Monoisotopic Mass: 301.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.3±52.0 °C(Predicted)
• pka: 4.62±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-1-(pyrrolidin-1-yl)ethan-1-one

Introduction to 2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-1-(pyrrolidin-1-yl)ethan-1-one (CAS No: 1207012-52-9)

2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-1-(pyrrolidin-1-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1207012-52-9, represents a promising candidate for further exploration in drug discovery and medicinal chemistry. The intricate molecular framework of this substance, featuring a sulfanyl linkage between a 1-methyl-5-phenyl-1H-imidazol ring and a pyrrolidin moiety, suggests potential applications in modulating biological pathways and interactions.

The structural composition of 2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-1-(pyrrolidin-1-yl)ethan-1-one is characterized by its heterocyclic core, which is a hallmark of many bioactive molecules. The presence of both methyl and phenyl substituents on the imidazole ring enhances its lipophilicity and solubility, making it more amenable for cellular uptake and interaction with biological targets. Additionally, the sulfanyl group serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in the development of small molecules that can interact with complex biological systems. The pyrrolidin component in this compound adds another layer of complexity, as pyrrolidine derivatives are well-documented for their role in various pharmacological applications, including CNS disorders and anti-inflammatory agents. The combination of these structural elements makes 2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]-1-(pyrrolidin-1-y)ethanone a compelling subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for potential therapeutic applications. The three-dimensional structure of this molecule can be simulated to predict its binding affinity to various protein targets, which is crucial for understanding its mechanism of action. Preliminary studies suggest that the sulfanyl group may interact with cysteine residues in target proteins, leading to modulatory effects on enzyme activity or signaling pathways.

The pharmaceutical industry has been increasingly leveraging structure-based drug design approaches to develop novel therapeutics. The unique scaffold of 2-[(1-methyl-*5*-phenyl-*l*H-*imidazol*-*2*-yl*)sulfanyl]-*l*-(pyrrolidin-*l*-y)ethanone aligns well with this trend, as it offers a distinct chemical profile that may differentiate it from existing drugs. This compound could serve as a starting point for the development of new treatments targeting diseases where modulation of specific biological pathways is required.

Furthermore, the synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the sulfanyl group at the *C*-2 position of the imidazole ring and subsequent attachment to the pyrrolidine moiety require precise control over reaction conditions to ensure high yield and purity. Such synthetic challenges underscore the importance of skilled chemists in translating laboratory discoveries into viable pharmaceutical candidates.

Current research in medicinal chemistry emphasizes the need for molecules with multiple functional groups to enhance their therapeutic efficacy and reduce side effects. The presence of both imidazole and pyrrolidine moieties in (CAS No: 1207012*52*9) makes it an attractive candidate for such multidrug-like approaches. By fine-tuning its structure through rational design or high-throughput screening, researchers may uncover derivatives with improved pharmacokinetic profiles and target specificity.

The role of sulfanyl-containing compounds in medicinal chemistry cannot be overstated. Sulfur-based heterocycles have been shown to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The sulfanyl group in (CAS No: 12070*12*52*9) could contribute to these properties by participating in hydrogen bonding or hydrophobic interactions with biological targets. This aspect warrants further exploration through experimental validation and computational analysis.

In conclusion,(CAS No: 12070*12*52*9) stands as a testament to the ingenuity of modern drug discovery efforts. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses, this compound will likely serve as a foundation for developing innovative treatments that address unmet medical needs across various therapeutic areas.